N-(tert-butyl)-4,5-dichloro-3-isothiazolecarboxamide

• IUPAC Name: N-tert-butyl-4,5-dichloro-1,2-thiazole-3-carboxamide
• InChI: InChI=1S/C8H10Cl2N2OS/c1-8(2,3)11-7(13)5-4(9)6(10)14-12-5/h1-3H3,(H,11,13)
• InChI Key: LEURDAJXJNASAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=NSC(=C1Cl)Cl
• Molecular Formula: C8H10Cl2N2OS
• Molecular Weight: 253.15 g/mol

Description

N-(tert-butyl)-4,5-dichloro-3-isothiazolecarboxamide, commonly known as A22, is a potent inhibitor of bacterial cell division protein FtsZ. It is a synthetic compound that has been extensively studied for its potential use as an antibacterial agent.

Mechanism of Action

A22 works by inhibiting the function of FtsZ, a protein essential for bacterial cell division. FtsZ is responsible for the formation of the cell division machinery, which is required for the separation of daughter cells. By inhibiting FtsZ, A22 prevents the formation of the cell division machinery, leading to the inhibition of bacterial cell division and subsequent cell death.
Biochemical and physiological effects:
A22 has been shown to have low toxicity and is well-tolerated by mammalian cells. It does not affect the growth of mammalian cells or disrupt the function of the eukaryotic cytoskeleton. A22 has also been shown to have low potential for resistance development, making it a promising candidate for antibacterial therapy.

Advantages and Limitations for Lab Experiments

A22 has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized in large quantities. It is also stable and has a long shelf life. However, A22 is relatively expensive compared to other antibacterial agents, which may limit its use in some experiments.

Future Directions

There are several potential future directions for the study of A22. One area of research is the development of more potent derivatives of A22 with improved antibacterial activity. Another area of research is the investigation of the potential use of A22 in combination with other antibacterial agents to enhance their efficacy. Additionally, the development of A22-based probes for the study of FtsZ function in live cells is an area of active research.

Synthesis Methods

The synthesis of A22 involves the reaction of tert-butylamine with 4,5-dichloroisothiazole-3-carboxylic acid in the presence of triethylamine and N,N-dimethylformamide. The resulting compound is then treated with thionyl chloride to obtain the final product.

Scientific Research Applications

A22 has been extensively studied for its potential use as an antibacterial agent. It has been shown to inhibit the growth of a wide range of bacteria, including Gram-positive and Gram-negative bacteria. A22 has also been shown to be effective against antibiotic-resistant strains of bacteria.